Cas no 1353982-08-7 (2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product name: 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353982-08-7
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 2161195

2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((5-methylpyridin-2-yl)thio)methyl)pyrrolidine-1-carboxylate
• 2-(5-methylpyridin-2-ylsulfanylmethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 2-{[(5-METHYLPYRIDIN-2-YL)SULFANYL]METHYL}PYRROLIDINE-1-CARBOXYLATE

• Inchi： 1S/C16H24N2O2S/c1-12-7-8-14(17-10-12)21-11-13-6-5-9-18(13)15(19)20-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3
• InChI Key： IXQNNZZTKFQDQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No 1353982-08-7, known as 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyridine ring, a pyrrolidine ring, and a tert-butyl ester group, making it a versatile compound for various chemical and biological studies.

The tert-butyl ester group in the molecule plays a crucial role in stabilizing the carboxylic acid moiety, which is essential for maintaining the compound's chemical stability. Recent studies have highlighted the importance of such protecting groups in enhancing the shelf life and bioavailability of pharmaceutical compounds. The pyridine ring with a methyl substituent adds electronic complexity to the molecule, influencing its reactivity and interaction with biological systems.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex heterocyclic frameworks, which are critical components of many drugs. For instance, the sulfur atom in the sulfanylmethyl group can act as a nucleophilic site, facilitating various substitution reactions that are pivotal in organic synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of this compound. Quantum mechanical studies have revealed that the pyrrolidine ring contributes significantly to the molecule's flexibility and ability to adopt conformations that are favorable for binding to biological targets. This flexibility is a key factor in its potential as a lead compound in drug discovery programs.

In terms of pharmacological applications, this compound has shown promise in modulating enzyme activities and receptor binding. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in key steps of the synthesis.

Moreover, the compound's ability to undergo further functionalization has opened avenues for exploring its derivatives. These derivatives are being investigated for their potential to enhance pharmacokinetic properties such as solubility and permeability, which are critical for drug delivery.

In conclusion, CAS No 1353982-08-7 represents a valuable addition to the arsenal of compounds available for chemical research and drug development. Its unique structure, combined with its promising biological activities, positions it as a significant player in advancing therapeutic solutions across various disease areas.